4-allyl-1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethoxy)-2-methoxybenzene

• IUPAC Name: 1-[2-[2-(4-chlorophenyl)sulfanylethoxy]ethoxy]-2-methoxy-4-prop-2-enylbenzene
• InChI: InChI=1S/C20H23ClO3S/c1-3-4-16-5-10-19(20(15-16)22-2)24-12-11-23-13-14-25-18-8-6-17(21)7-9-18/h3,5-10,15H,1,4,11-14H2,2H3
• InChI Key: URYXNDPHIISVAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC=C)OCCOCCSC2=CC=C(C=C2)Cl
• Molecular Formula: C20H23ClO3S
• Molecular Weight: 378.9 g/mol

Description

4-allyl-1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethoxy)-2-methoxybenzene, also known as AC-262,536, is a selective androgen receptor modulator (SARM) that has been extensively researched for its potential applications in the field of sports medicine and performance enhancement.

Mechanism of Action

4-allyl-1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethoxy)-2-methoxybenzene selectively binds to androgen receptors in muscle tissue, leading to increased protein synthesis and muscle growth. It does not bind to androgen receptors in other tissues, such as the prostate gland, which is responsible for the androgenic side effects associated with traditional anabolic steroids.
Biochemical and Physiological Effects:
This compound has been shown to increase muscle mass and strength in animal models, without the androgenic side effects associated with traditional anabolic steroids. It has also been shown to increase bone density and prevent muscle wasting in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 4-allyl-1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethoxy)-2-methoxybenzene is its selectivity for androgen receptors in muscle tissue, which reduces the risk of androgenic side effects. However, one limitation is the lack of human clinical trials, which limits the understanding of its efficacy and safety in humans.

Future Directions

Future research on 4-allyl-1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethoxy)-2-methoxybenzene should focus on its potential use in the treatment of muscle wasting and osteoporosis in humans. Additional studies should also investigate its potential use in the field of sports medicine and performance enhancement, as well as its long-term safety and efficacy in humans.

Synthesis Methods

The synthesis of 4-allyl-1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethoxy)-2-methoxybenzene involves the reaction of 4-allyl-2-methoxyphenol with 2-bromoethyl ethyl sulfide, followed by the reaction of the resulting product with 4-chlorothiophenol. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

4-allyl-1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethoxy)-2-methoxybenzene has been extensively studied for its potential applications in the field of sports medicine and performance enhancement. It has been shown to increase muscle mass and strength in animal models, without the androgenic side effects associated with traditional anabolic steroids. This compound has also been investigated for its potential use in the treatment of muscle wasting and osteoporosis.